Cas no 903272-15-1 (4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• CAS No: 903272-15-1
• MF: C₁₅H₁₉N₅O₅S₂
• MW: 413.471860170364
• CID: 6225616
• PubChem ID: 16819541
• Update Time: 2025-07-01

4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• F1885-0907
• 4-(N,N-dimethylsulfamoyl)-N-((5-((2-(methylamino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
• 4-(dimethylsulfamoyl)-N-[[5-[2-(methylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• 903272-15-1
• AKOS024617816
• AB00677513-01
• 4-(dimethylsulfamoyl)-N-[(5-{[(methylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide

• Inchi： 1S/C15H19N5O5S2/c1-16-12(21)9-26-15-19-18-13(25-15)8-17-14(22)10-4-6-11(7-5-10)27(23,24)20(2)3/h4-7H,8-9H2,1-3H3,(H,16,21)(H,17,22)
• InChI Key： HFRAFVCEVQNAQF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCC2=NN=C(O2)SCC(NC)=O)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 413.08276107g/mol
• Monoisotopic Mass: 413.08276107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 168Ų

Additional information on 4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide

Introduction to 4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS No. 903272-15-1)

4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide, also known by its CAS number 903272-15-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as sulfonamides, which are widely studied for their potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The structure of 4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide is characterized by a benzamide core linked to a dimethylsulfamoyl group and a 1,3,4-oxadiazole ring. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide exhibits significant anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide has also shown promise in cancer research. A study published in the Cancer Research journal demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for further development as an oral therapeutic agent. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In terms of safety and toxicity, preliminary studies have indicated that 4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide is well-tolerated at therapeutic doses. However, more extensive preclinical and clinical trials are needed to fully evaluate its safety profile and potential side effects.

The synthesis of 4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. The process typically begins with the formation of the benzamide core through a condensation reaction between 4-dimethylaminobenzoic acid and an appropriate amine. Subsequent steps involve the introduction of the sulfonamide group and the 1,3,4-oxadiazole ring through a series of reactions including sulfonation and cyclization.

The potential applications of 4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide extend beyond its direct therapeutic effects. For example, it can serve as a lead compound for the development of novel drug candidates with improved efficacy and reduced side effects. Additionally, its unique chemical structure makes it a valuable tool for studying biological processes such as inflammation and cancer cell signaling.

In conclusion, 4-(dimethylsulfamoyl)-N-(5-{(methylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS No. 903272-15-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for future research.